Cas no 2877692-36-7 (1-[1-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carbonyl]-4,4-difluoropiperidine)

• Product Name: 1-[1-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carbonyl]-4,4-difluoropiperidine
• CAS No: 2877692-36-7
• MF: C₁₅H₂₀F₂N₄OS
• MW: 342.407308578491
• CID: 5330054
• PubChem ID: 165434973
• Update Time: 2025-06-12

1-[1-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carbonyl]-4,4-difluoropiperidine Chemical and Physical Properties

Names and Identifiers

• [1-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)-3-pyrrolidinyl](4,4-difluoro-1-piperidinyl)methanone
• F6752-7119
• 1-[1-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carbonyl]-4,4-difluoropiperidine
• 2877692-36-7
• AKOS040866095
• 1-[1-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carbonyl]-4,4-difluoropiperidine

• Inchi： 1S/C15H20F2N4OS/c16-15(17)4-7-20(8-5-15)13(22)11-3-6-21(9-11)14-19-18-12(23-14)10-1-2-10/h10-11H,1-9H2
• InChI Key： ABVHUBXYVGPLTL-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1CC1)N1CCC(C(N2CCC(CC2)(F)F)=O)C1

Computed Properties

• Exact Mass: 342.13258877g/mol
• Monoisotopic Mass: 342.13258877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.0±60.0 °C(Predicted)
• pka: 4.47±0.10(Predicted)

Additional information on 1-[1-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carbonyl]-4,4-difluoropiperidine

Introduction to Compound with CAS No. 2877692-36-7 and Product Name: 1-[1-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carbonyl]-4,4-difluoropiperidine

The compound with the CAS number 2877692-36-7 and the product name 1-[1-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carbonyl]-4,4-difluoropiperidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 5-cyclopropyl-1,3,4-thiadiazole moiety combined with a pyrrolidine scaffold and a difluoropiperidine group creates a complex and versatile structure that is likely to exhibit novel biological activities.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The thiadiazole ring is particularly well-known for its role in various bioactive molecules, including antiviral, antibacterial, and anticancer agents. The incorporation of a cyclopropyl substituent into the thiadiazole ring can enhance the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further development. Additionally, the pyrrolidine moiety is frequently found in pharmacologically active compounds due to its ability to mimic natural amino acids and interact with biological targets.

The 4,4-difluoropiperidine group adds another layer of complexity to this compound. Fluorine atoms are commonly used in drug design to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The presence of two fluorine atoms in this position suggests that the compound may exhibit enhanced binding to its target receptor, leading to improved therapeutic efficacy. Furthermore, the difluoropiperidine group can influence the electronic properties of the molecule, potentially affecting its interaction with biological targets.

One of the most intriguing aspects of this compound is its potential application in the treatment of various diseases. Preliminary studies have suggested that molecules containing a thiadiazole core may have antiviral properties. The structural features of this compound could make it effective against viruses that rely on thiadiazole-based inhibitors for their replication cycle. Additionally, the pyrrolidine and difluoropiperidine groups may contribute to its ability to interact with viral enzymes or receptors, further enhancing its antiviral activity.

In addition to its antiviral potential, this compound may also have applications in other therapeutic areas. For instance, thiadiazole derivatives have been investigated for their anticancer properties. The ability of this molecule to inhibit key enzymes involved in cancer cell proliferation could make it a valuable candidate for further development. Furthermore, the structural complexity of this compound suggests that it may exhibit multiple modes of action, providing a broader spectrum of therapeutic benefits.

The synthesis of this compound involves several key steps that highlight the expertise required in pharmaceutical chemistry. The formation of the 5-cyclopropyl-1,3,4-thiadiazole ring requires precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrrolidine-3-carbonyl group necessitates careful selection of reagents and catalysts to achieve optimal results. Finally, the addition of the 4,4-difluoropiperidine group requires specialized equipment and techniques to ensure successful incorporation without compromising the integrity of the molecule.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before they are synthesized. This approach has significantly reduced the time and cost associated with drug discovery by allowing researchers to prioritize promising candidates based on their predicted properties. In the case of this compound, computational studies have suggested that it may exhibit strong binding affinity to several biological targets relevant to antiviral therapy.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and other industrial applications where its unique structural features may provide advantages over existing compounds. The ability of thiadiazole derivatives to interact with biological systems makes them valuable candidates for developing new types of pesticides or herbicides that are more effective and environmentally friendly.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The compound with CAS number 2877692-36-7 is a prime example of how advances in chemical synthesis and computational chemistry can lead to novel therapeutics with significant potential benefits for human health.